Cas no 134272-63-2 (Mal-NH-Boc)

• Product Name: Mal-NH-Boc
• CAS No: 134272-63-2
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• MDL: MFCD03425523
• CID: 900076
• PubChem ID: 4176840
• Update Time: 2025-06-14

Mal-NH-Boc Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl)carbamate
• N-BOC-2-MALEIMIDOETHYLAMINE
• N-(2-[(t-Boc)amino]ethyl Maleimide
• N-(2-[(T-BOC)AMINO]ETHYL MALEIMIDE,WHITE CRYSTALLINE SOLID
• N-(2-Boc-amino)ethyl Maleimide
• tert-butyl 2-(2,5-dioxo-2H-pyrrol-1(5H)-yl)ethylcarbamate
• tert-butyl N-[2-(2,5-dioxopyrrol-1-yl)ethyl]carbamate
• [2-(2,5-DIOXO-2,5-DIHYDRO-PYRROL-1-YL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
• 1-((N-tert-butoxycarbonyl)-2-aminoethyl)maleimide
• N-(2-((tert-butoxycarbonyl)amino)ethyl)-maleimide
• N-(tert.-butyloxycarbonyl)-2-(N-maleinimido)ethylamine
• N-[2-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-ethyl]-carbamic acid tert-butyl ester
• N-BOC-2-malemidoethylamine
• Mal-NH-Boc
• 134272-63-2
• SCHEMBL998261
• tert-Butyl 2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethylcarbamate
• BP-20992
• DA-11969
• AKOS016001335
• SNYRFQCLCLMCCG-UHFFFAOYSA-N
• DTXSID50400314
• J-006508
• MFCD03425523
• 2-(maleimido)ethylcarbamic acid tert-butyl ester
• HY-140991
• N-[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]carbamic Acid 1,1-Dimethylethyl Ester;
• CS-0115769
• (2-Maleimido)ethylcarbamic acid tert-butyl ester
• AS-36886

• MDL： MFCD03425523
• Inchi： 1S/C11H16N2O4/c1-11(2,3)17-10(16)12-6-7-13-8(14)4-5-9(13)15/h4-5H,6-7H2,1-3H3,(H,12,16)
• InChI Key： SNYRFQCLCLMCCG-UHFFFAOYSA-N
• SMILES： O(C(NCCN1C(C=CC1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100
• Monoisotopic Mass: 240.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2
• XLogP3: 0.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 110-115°C
• PSA: 75.71000
• LogP: 0.76490

Mal-NH-Boc Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Mal-NH-Boc

Comprehensive Guide to Mal-NH-Boc (CAS No. 134272-63-2): Properties, Applications, and Innovations

In the realm of organic chemistry and bioconjugation, Mal-NH-Boc (CAS No. 134272-63-2) stands out as a versatile reagent with significant applications in peptide synthesis, drug discovery, and materials science. This compound, formally known as N-(tert-Butoxycarbonyl)-3-maleimidopropanamine, combines the reactivity of a maleimide group with the protective properties of a Boc (tert-butoxycarbonyl) moiety. Its unique structure enables selective conjugation with thiol-containing biomolecules while offering temporary protection for amine groups, making it indispensable in modern chemical research.

The growing demand for site-specific bioconjugation and controlled-release drug delivery systems has propelled Mal-NH-Boc into the spotlight. Researchers frequently search for "maleimide-Boc reagent applications" or "how to deprotect Boc-maleimide," reflecting its practical importance. The compound's CAS No. 134272-63-2 serves as a critical identifier in chemical databases, ensuring precise sourcing for pharmaceutical and biotech applications.

From a molecular perspective, Mal-NH-Boc features two functional handles: the maleimide group (for thiol-Michael addition) and the Boc-protected amine. This dual functionality addresses common challenges in "peptide modification strategies" and "linker design for antibody-drug conjugates (ADCs)," topics trending in cancer therapeutics research. The Boc group can be removed under mild acidic conditions (e.g., TFA/DCM), revealing a free amine for subsequent reactions—a process frequently queried as "Boc deprotection protocol for maleimide derivatives."

Recent advancements highlight Mal-NH-Boc's role in developing smart biomaterials and stimuli-responsive drug carriers. Its compatibility with "click chemistry" workflows and "SPPS (solid-phase peptide synthesis)" makes it a favorite among medicinal chemists. Environmental stability and solubility in common organic solvents (DMF, DMSO) further enhance its utility, as evidenced by searches for "Mal-NH-Boc solubility profile" and "storage conditions for CAS 134272-63-2."

Quality control of Mal-NH-Boc remains a key concern, with HPLC and NMR being standard characterization methods. The compound's purity (>95%) ensures reproducible results in "protein labeling experiments" and "crosslinking applications." As the biopharmaceutical industry grows, so does interest in "scaling up Boc-maleimide production" and "alternatives to traditional conjugation chemistries," positioning CAS No. 134272-63-2 as a benchmark reagent.

Looking ahead, Mal-NH-Boc continues to inspire innovations in "targeted therapy design" and "nanoparticle functionalization." Its balanced reactivity profile addresses the need for "mild bioconjugation conditions"—a frequent search phrase among researchers working with sensitive biologics. With proper handling and application, this compound will undoubtedly remain pivotal in advancing precision medicine and biomolecular engineering.